
A Comparative Guide to the Magnetic Properties
of MnAs and MnSb

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Manganese arsenide

Cat. No.: B084546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the magnetic properties of two notable

manganese-based binary compounds: Manganese Arsenide (MnAs) and Manganese

Antimonide (MnSb). By presenting supporting experimental data, detailed methodologies, and

visual representations, this document aims to be a valuable resource for materials science

research and applications in spintronics and magnetic refrigeration.

At a Glance: Key Magnetic Property Comparison
The magnetic characteristics of MnAs and MnSb are fundamentally different, primarily

influenced by their distinct crystal structures and exchange interactions. MnAs is renowned for

its colossal magnetocaloric effect, while MnSb is recognized for its relatively high Curie

temperature and saturation magnetization.
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Magnetic Property MnAs MnSb

Curie Temperature (Tc) ~318 K ~587 K

Saturation Magnetization (Ms) ~150 emu/g (at 280 K)
~105 emu/g (at room

temperature)

Magnetic Anisotropy Constant

(K1)

~ -4.1 x 10^6 erg/cm³ (at 293

K)

~ -1 x 10^6 erg/cm³ (at room

temperature)

Magnetocaloric Effect (-ΔSM)
40 J/(kg·K) (at ambient

pressure, 5T)

3.65 J/(kg·K) (for a 5T field

change)[1]

Crystal Structure

Hexagonal (NiAs-type),

Orthorhombic (under

pressure), Zinc-Blende

(nanoclusters)

Hexagonal (NiAs-type)

In-Depth Analysis of Magnetic Properties
Curie Temperature: A Tale of Two Thermal Stabilities
The Curie temperature (Tc) is the critical point at which a material loses its spontaneous

magnetization and transitions from a ferromagnetic or ferrimagnetic state to a paramagnetic

state. MnSb exhibits a significantly higher Curie temperature of approximately 587 K compared

to MnAs, which has a Curie temperature of around 318 K, close to room temperature. This

substantial difference in thermal stability makes MnSb a more suitable candidate for

applications requiring robust magnetic properties at elevated temperatures.

Saturation Magnetization: The Capacity for Magnetism
Saturation magnetization (Ms) represents the maximum magnetic moment that a material can

achieve when all its magnetic domains are aligned by an external magnetic field. While both

materials are ferromagnetic, their saturation magnetization values differ. At room temperature,

MnSb has a saturation magnetization of about 105 emu/g. In contrast, bulk MnAs exhibits a

higher saturation magnetization of approximately 150 emu/g at 280 K. It is important to note

that the magnetic properties of MnAs are highly sensitive to its crystal structure, which can vary

from the typical hexagonal NiAs-type to a zinc-blende phase in nanoclusters or an

orthorhombic structure under pressure.
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Magnetic Anisotropy: The Preferred Direction of
Magnetization
Magnetic anisotropy describes the directional dependence of a material's magnetic properties.

The first magnetocrystalline anisotropy constant (K1) is a key parameter that quantifies this

property. For MnAs, the anisotropy constant K1 is approximately -4.1 x 10^6 erg/cm³ at 293 K.

A negative value indicates that the easy axis of magnetization lies in the basal plane of its

hexagonal crystal structure. MnSb also exhibits magnetic anisotropy, with a K1 value of

approximately -1 x 10^6 erg/cm³ at room temperature, similarly indicating an easy plane of

magnetization. The difference in the magnitude of K1 suggests that MnAs possesses a

stronger magnetocrystalline anisotropy.

Magnetocaloric Effect: A Giant Leap in Magnetic Cooling
The magnetocaloric effect (MCE) is a phenomenon where a material's temperature changes in

response to an applied magnetic field. This effect is particularly pronounced in MnAs, which is

known for its "colossal" magnetocaloric effect, especially near its first-order magnetostructural

phase transition. At ambient pressure, MnAs exhibits a magnetic entropy change (-ΔSM) of 40

J/(kg·K) for a magnetic field change of 5 Tesla. This value can be significantly enhanced under

pressure, reaching up to 267 J/(kg·K). Doping MnAs with copper has also been shown to

induce a colossal magnetocaloric effect at ambient pressure, with -ΔSM values reaching up to

175 J/(kg·K). In comparison, MnSb shows a more modest magnetocaloric effect, with a -ΔSM

of 3.65 J/(kg·K) for a 5T field change, making it a candidate for applications like waste-heat

recovery.
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MnAs MnSb

Curie Temperature
~318 K

Curie Temperature
~587 K

Significantly Lower

Saturation Magnetization
~150 emu/g (at 280 K)

Magnetic Anisotropy (K1)
~ -4.1e6 erg/cm³

Magnetic Anisotropy (K1)
~ -1e6 erg/cm³

Higher Magnitude

Magnetocaloric Effect (-ΔSM)
Colossal (~40 J/kg·K at ambient P)
Up to 267 J/kg·K under pressure

Magnetocaloric Effect (-ΔSM)
Moderate (~3.65 J/kg·K)

Significantly Larger
(Colossal vs. Moderate)

Crystal Structure
Hexagonal, Orthorhombic, Zinc-Blende

Crystal Structure
Hexagonal

More Phases

Saturation Magnetization
~105 emu/g (RT)

Lower

Click to download full resolution via product page

Caption: A comparative diagram of the key magnetic properties of MnAs and MnSb.

Experimental Protocols
The determination of the magnetic properties discussed in this guide relies on a suite of well-

established experimental techniques. Below are the methodologies for the key experiments.

Vibrating Sample Magnetometry (VSM) and SQUID
Magnetometry
Objective: To measure the bulk magnetic properties, including saturation magnetization (Ms),

remanence, and coercivity, as a function of temperature and applied magnetic field.

Methodology:
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A small, representative sample of the material (MnAs or MnSb) is mounted on a sample

holder.

The sample is placed within a uniform magnetic field generated by an electromagnet (for

VSM) or a superconducting magnet (for SQUID).

The sample is made to vibrate at a known frequency and amplitude (VSM) or moved through

a set of detection coils (SQUID).

The oscillating magnetic moment of the sample induces a voltage in the pickup coils, which

is proportional to the magnetization of the sample.

By sweeping the applied magnetic field at a constant temperature, a hysteresis loop (M-H

curve) is obtained, from which the saturation magnetization, remanence, and coercivity are

determined.

To determine the Curie temperature, the magnetization is measured as a function of

temperature (M-T curve) in a low, constant applied magnetic field. The temperature at which

a sharp drop in magnetization occurs is identified as the Curie temperature.

Torque Magnetometry
Objective: To determine the magnetocrystalline anisotropy of a single crystal sample.

Methodology:

A single crystal of the material is mounted on a torsion fiber or a cantilever.

The sample is placed in a uniform, high magnetic field.

The magnetic field is rotated in a specific crystallographic plane.

If the magnetization of the sample is not perfectly aligned with the applied field due to

magnetocrystalline anisotropy, a torque is exerted on the sample.

This torque is measured as a function of the angle of the applied magnetic field.
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The resulting torque curve is then analyzed to determine the magnetocrystalline anisotropy

constants (e.g., K1).

Neutron Diffraction
Objective: To determine the crystal and magnetic structure of the material.

Methodology:

A powdered or single-crystal sample is placed in a neutron beam.

The neutrons are scattered by the atomic nuclei (nuclear scattering) and by the magnetic

moments of the atoms (magnetic scattering).

The scattered neutrons are detected at various angles to produce a diffraction pattern.

The positions and intensities of the Bragg peaks in the diffraction pattern are analyzed.

Nuclear scattering provides information about the crystallographic structure (lattice

parameters, atomic positions).

Magnetic scattering, which is temperature and magnetic field dependent, provides

information about the arrangement and magnitude of the magnetic moments in the material.

Measurement of the Magnetocaloric Effect
Objective: To quantify the magnetocaloric effect by measuring the isothermal magnetic entropy

change (ΔSM).

Methodology:

A series of isothermal magnetization curves (M vs. H) are measured at different

temperatures around the magnetic transition temperature of the material using a VSM or

SQUID magnetometer.

The isothermal magnetic entropy change (ΔSM) is then calculated from the magnetization

data using the Maxwell relation: ΔSM(T, H) = ∫[∂M(T, H')/∂T]_H' dH' from 0 to H
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This integral is numerically approximated from the set of M-H curves by summing the

changes in magnetization with respect to temperature at each magnetic field step.

Material Synthesis

Magnetic Property Characterization

Derived Properties
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VSM / SQUID Magnetometry Torque Magnetometry Neutron Diffraction Magnetocaloric Effect
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Caption: A workflow diagram illustrating the experimental determination of magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to the Magnetic Properties of
MnAs and MnSb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084546#comparing-magnetic-properties-of-mnas-
and-mnsb]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b084546?utm_src=pdf-body-img
https://www.benchchem.com/product/b084546?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/alues-of-Saturation-Magnetization-MS-for-Different-Magnetic-Materials-Used-as-Carriers-in_tbl1_221845935
https://www.benchchem.com/product/b084546#comparing-magnetic-properties-of-mnas-and-mnsb
https://www.benchchem.com/product/b084546#comparing-magnetic-properties-of-mnas-and-mnsb
https://www.benchchem.com/product/b084546#comparing-magnetic-properties-of-mnas-and-mnsb
https://www.benchchem.com/product/b084546#comparing-magnetic-properties-of-mnas-and-mnsb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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